![molecular formula C14H19NO2 B7515043 (2,3-Dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone](/img/structure/B7515043.png)
(2,3-Dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2,3-Dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone, also known as U-47700, is a synthetic opioid. It was first synthesized in the 1970s by a team of researchers at Upjohn Pharmaceuticals. U-47700 is a potent painkiller and has been used in scientific research as an analgesic.
Mechanism of Action
(2,3-Dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone works by binding to the mu-opioid receptor in the brain and spinal cord. This binding activates the receptor, which leads to a decrease in the transmission of pain signals. (2,3-Dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone also has an effect on the release of dopamine, which contributes to its analgesic properties.
Biochemical and physiological effects:
(2,3-Dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone has been shown to have a number of biochemical and physiological effects. It has been shown to reduce pain, induce sedation, and cause respiratory depression. (2,3-Dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone has also been shown to have an effect on the release of hormones such as cortisol and prolactin.
Advantages and Limitations for Lab Experiments
One advantage of using (2,3-Dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone in lab experiments is its potency. It is a highly effective analgesic, which makes it useful for studying the mechanisms of action of opioids. However, one limitation of using (2,3-Dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone in lab experiments is its potential for abuse. It is important to handle (2,3-Dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone with care and to take appropriate safety precautions.
Future Directions
There are a number of possible future directions for research involving (2,3-Dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone. One area of interest is the development of new opioid analgesics that are more effective and have fewer side effects than current drugs. Another area of interest is the development of new treatments for opioid addiction. Research into the mechanisms of action of opioids may also lead to new treatments for chronic pain.
Synthesis Methods
(2,3-Dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone is synthesized by reacting 2,3-dimethylbenzoyl chloride with 3-hydroxypiperidine in the presence of a base. The resulting product is then purified and crystallized.
Scientific Research Applications
(2,3-Dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone has been used in scientific research as an analgesic. It has been shown to be effective in reducing pain in animal models. (2,3-Dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone has also been used in studies investigating the mechanisms of action of opioids.
properties
IUPAC Name |
(2,3-dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO2/c1-10-5-3-7-13(11(10)2)14(17)15-8-4-6-12(16)9-15/h3,5,7,12,16H,4,6,8-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FMXPECCEDHOOGS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C(=O)N2CCCC(C2)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2,3-Dimethylphenyl)-(3-hydroxypiperidin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.